Cas no 2248326-48-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-benzylpiperazin-1-yl)sulfonyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-benzylpiperazin-1-yl)sulfonyl]benzoate
• CAS No: 2248326-48-7
• MF: C₂₆H₂₃N₃O₆S
• MW: 505.542325258255
• CID: 6448774
• PubChem ID: 165730195
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-benzylpiperazin-1-yl)sulfonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-benzylpiperazin-1-yl)sulfonyl]benzoate
• EN300-6523434
• 2248326-48-7

• Inchi： 1S/C26H23N3O6S/c30-24-22-11-4-5-12-23(22)25(31)29(24)35-26(32)20-9-6-10-21(17-20)36(33,34)28-15-13-27(14-16-28)18-19-7-2-1-3-8-19/h1-12,17H,13-16,18H2
• InChI Key： SPKYJLDVKNUUSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 505.13075664g/mol
• Monoisotopic Mass: 505.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-benzylpiperazin-1-yl)sulfonyl]benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-benzylpiperazin-1-yl)sulfonyl]benzoate (CAS No. 2248326-48-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-benzylpiperazin-1-yl)sulfonyl]benzoate, identified by the CAS number 2248326-48-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoate derivatives, which are widely studied for their roles in drug design and material science. The structure of this compound features a benzoate group attached to a sulfonamide moiety, which is further connected to a piperazine ring substituted with a benzyl group. This unique combination of functional groups makes it a promising candidate for exploring novel chemical reactivity and biological activity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of the piperazine ring in this compound adds another layer of complexity, as piperazine derivatives are known for their ability to form hydrogen bonds and interact with biological targets. The benzyl group attached to the piperazine further enhances the compound's lipophilicity, which is crucial for its potential use in drug delivery systems.

The isoindole moiety in this compound contributes to its structural rigidity, which can be advantageous in stabilizing specific conformations required for bioactivity. This feature has been exploited in the design of small molecule inhibitors for various therapeutic targets. Recent research has focused on optimizing the substituents on the isoindole ring to enhance selectivity and potency against specific protein kinases, making this compound a valuable lead in anticancer drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic methods has enabled chemists to achieve high yields and purity levels, ensuring its suitability for both academic research and industrial applications. The development of scalable synthetic routes has also been a focus of recent studies, aiming to meet the growing demand for such compounds in preclinical trials.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key biological targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been employed to predict its electronic properties, which are critical for understanding its reactivity in different chemical environments.

From an environmental perspective, the biodegradability and toxicity profiles of this compound are areas of active research. As concerns about chemical waste and environmental impact grow, there is an increasing need for sustainable synthetic methods and eco-friendly alternatives. Recent advancements in green chemistry have provided innovative strategies for synthesizing similar compounds with reduced environmental footprint.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-benzylpiperazin-1-y)sulfonyl]benzoate represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure and functional groups make it a versatile tool for exploring new frontiers in drug discovery and materials science. As research continues to uncover its full potential, this compound stands at the forefront of innovation in chemical sciences.